Cas no 1806676-09-4 (2-(3-Bromopropyl)-4-ethylmandelic acid)
2-(3-Bromopropyl)-4-ethylmandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Bromopropyl)-4-ethylmandelic acid
-
- Inchi: 1S/C13H17BrO3/c1-2-9-5-6-11(12(15)13(16)17)10(8-9)4-3-7-14/h5-6,8,12,15H,2-4,7H2,1H3,(H,16,17)
- InChI Key: QJYKDQYPDWNJFH-UHFFFAOYSA-N
- SMILES: BrCCCC1C=C(CC)C=CC=1C(C(=O)O)O
Computed Properties
- Exact Mass: 300.036
- Monoisotopic Mass: 300.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 57.5
2-(3-Bromopropyl)-4-ethylmandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015027851-250mg |
2-(3-Bromopropyl)-4-ethylmandelic acid |
1806676-09-4 | 97% | 250mg |
504.00 USD | 2021-05-31 | |
| Alichem | A015027851-500mg |
2-(3-Bromopropyl)-4-ethylmandelic acid |
1806676-09-4 | 97% | 500mg |
790.55 USD | 2021-05-31 | |
| Alichem | A015027851-1g |
2-(3-Bromopropyl)-4-ethylmandelic acid |
1806676-09-4 | 97% | 1g |
1,460.20 USD | 2021-05-31 |
2-(3-Bromopropyl)-4-ethylmandelic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-(3-Bromopropyl)-4-ethylmandelic acid
Research Brief on 2-(3-Bromopropyl)-4-ethylmandelic acid (CAS: 1806676-09-4): Recent Advances and Applications
2-(3-Bromopropyl)-4-ethylmandelic acid (CAS: 1806676-09-4) is a brominated mandelic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of enzyme inhibitors and its role in modulating biological pathways, making it a compound of interest for therapeutic innovation.
A recent study published in the Journal of Medicinal Chemistry investigated the synthetic utility of 2-(3-Bromopropyl)-4-ethylmandelic acid in the design of novel protease inhibitors. The researchers employed a multi-step synthetic route to incorporate this compound into a series of peptidomimetics, which were then evaluated for their inhibitory activity against key proteases involved in inflammatory diseases. The results demonstrated that derivatives of 2-(3-Bromopropyl)-4-ethylmandelic acid exhibited potent inhibitory effects, with IC50 values in the nanomolar range, suggesting its potential as a scaffold for anti-inflammatory drug development.
In another study, the compound was utilized as a key intermediate in the synthesis of chiral ligands for asymmetric catalysis. The research, detailed in Organic Letters, showcased the ability of 2-(3-Bromopropyl)-4-ethylmandelic acid to serve as a precursor for ligands that facilitate enantioselective transformations, a critical aspect of pharmaceutical synthesis. The study reported high enantiomeric excess (ee) and yield in the catalytic reactions, underscoring the compound's versatility in synthetic chemistry.
Further investigations into the biological activity of 2-(3-Bromopropyl)-4-ethylmandelic acid have revealed its potential in targeting neurodegenerative diseases. A preprint article on bioRxiv described its role in modulating gamma-secretase activity, an enzyme implicated in the production of amyloid-beta peptides associated with Alzheimer's disease. The findings indicated that derivatives of this compound could selectively inhibit gamma-secretase, offering a promising avenue for the development of disease-modifying therapies.
The pharmacokinetic properties of 2-(3-Bromopropyl)-4-ethylmandelic acid have also been a focus of recent research. A study in Drug Metabolism and Disposition explored its metabolic stability and bioavailability in preclinical models. The results suggested that while the compound exhibits moderate metabolic stability, structural modifications could enhance its pharmacokinetic profile, thereby improving its suitability as a drug candidate.
In summary, 2-(3-Bromopropyl)-4-ethylmandelic acid (CAS: 1806676-09-4) continues to be a valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to asymmetric synthesis, with recent studies highlighting its potential in addressing unmet medical needs. Future research will likely focus on optimizing its structure for enhanced biological activity and pharmacokinetic properties, paving the way for its translation into clinical applications.
1806676-09-4 (2-(3-Bromopropyl)-4-ethylmandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)